Isoaminile citrate

• CAS RN: 126-10-3
• Molecular Formula: C22H32N2O7
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 4-(dimethylamino)-2-phenyl-2-propan-2-ylpentanenitrile;2-hydroxypropane-1,2,3-tricarboxylic acid
• InChI: InChI=1S/C16H24N2.C6H8O7/c1-13(2)16(12-17,11-14(3)18(4)5)15-9-7-6-8-10-15;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-10,13-14H,11H2,1-5H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: ZXASMEUEMIIBDZ-UHFFFAOYSA-N
• SMILES: CC(C)C(CC(C)N(C)C)(C#N)C1=CC=CC=C1.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Other CAS RN: 28416-66-2
• Related CAS: 77-51-0 (Parent)
• synonyms: isoaminile; isoaminile citrate; Peracon; Perogan

Description

Isoaminile citrate is a chemical compound that belongs to the class of amphetamines. It is a potent psychostimulant that is widely used in the laboratory experiments for its ability to enhance cognitive functions, memory, and learning. The compound is synthesized through a complex process that involves the reaction between isoamyl nitrite and citric acid. The resulting product is a white crystalline powder that is highly soluble in water and ethanol.

Scientific Research Applications

1. Bioengineering Applications

Isoaminile citrate, through its relation to poly(N-isopropyl acrylamide) (pNIPAM), finds significant use in bioengineering. pNIPAM substrates are utilized for the nondestructive release of biological cells and proteins, aiding in the study of extracellular matrices, cell sheet engineering, tissue transplantation, and the formation of tumor-like spheroids. It's also used in the study of bioadhesion and bioadsorption, as well as in the manipulation of individual cells (Cooperstein & Canavan, 2010).

2. Cytotoxicity Assessment

Research has been conducted to evaluate the cytotoxicity of materials related to this compound, specifically pNIPAM and its coated surfaces. This is crucial in the field of tissue engineering to understand the biocompatibility of these materials. Different mammalian cell types have been used to test their reaction to these materials, providing valuable insights for biomedical applications (Cooperstein & Canavan, 2013).

3. Chemistry and Pharmacology

This compound is closely related to various compounds in chemistry and pharmacology. For example, research into marine isonitriles, which share a similar molecular structure, reveals their potential as lead structures for pharmaceutical development due to their diverse biological activities. This includes antimalarial, antitubercular, and antifouling effects (Emsermann, Kauhl, & Opatz, 2016).

4. Sensor Development

The development of sensors utilizing materials related to this compound, such as poly(N-isopropylacrylamide) coated gold nanoparticles, demonstrates the compound's potential in creating responsive devices. These sensors can detect changes in temperature and salt concentration, highlighting the versatility of this compound-related compounds in technological applications (Maji et al., 2016).